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Compound of Interest

Compound Name: Dimethylamine-13C2

Cat. No.: B12682539 Get Quote

An In-depth Technical Guide to the Chemical Properties and Applications of Dimethylamine-
13C2

Introduction
Dimethylamine-13C2 is a stable isotope-labeled form of dimethylamine, an organic compound

with the formula (CH₃)₂NH. In this isotopologue, the two carbon atoms are replaced with the

heavy isotope carbon-13 (¹³C). This substitution makes the molecule chemically identical to its

unlabeled counterpart but easily distinguishable by mass spectrometry due to its increased

molecular weight. This property makes Dimethylamine-13C2 an invaluable tool for

researchers, scientists, and drug development professionals, particularly in metabolic studies,

quantitative analysis, and as a building block in the synthesis of labeled compounds. This guide

provides a comprehensive overview of its chemical properties, experimental applications, and

safety considerations.

Chemical and Physical Properties
Dimethylamine-13C2 is most commonly available as its free base or as a hydrochloride salt to

improve handling and stability. The properties of both forms are crucial for their application in

various experimental settings.

Table 1: Physical and Chemical Properties of Dimethylamine-13C2 and its Hydrochloride Salt
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Property
Dimethylamine-13C2 (Free
Base)

Dimethylamine-13C2
Hydrochloride

IUPAC Name

N-(1-

¹³C)methyl(¹³C)methanamine[1

]

N-(1-

¹³C)methyl(¹³C)methanamine;h

ydrochloride[2]

Molecular Formula (¹³CH₃)₂NH[1] (¹³CH₃)₂NH·HCl[2]

CAS Number 765259-01-6[1] 286012-99-5[2]

Molecular Weight 47.07 g/mol [1] 83.53 g/mol [2]

Exact Mass 47.064558898 Da[1] 83.0412366 Da[2]

Appearance
Colorless gas (unlabeled form)

[3][4]
White solid (unlabeled form)[5]

Topological Polar Surface Area 12 Å²[1] 12 Å²[2]

Melting Point -93 °C (unlabeled form)[4][5]
170-173 °C (for similar labeled

compound)[6]

Boiling Point 7 °C (unlabeled form)[4][5] Not applicable

Solubility Soluble in water[4] Soluble in water

Spectroscopic Properties
The primary utility of Dimethylamine-13C2 stems from its unique spectroscopic signature,

which allows it to be differentiated from its endogenous, unlabeled counterpart.

Mass Spectrometry (MS): In mass spectrometry, Dimethylamine-13C2 will exhibit a

molecular ion peak that is two mass units (m/z) higher than unlabeled dimethylamine. This

M+2 shift provides a clear and unambiguous signal for detection and quantification, even in

complex biological matrices. The fragmentation pattern will be similar to the unlabeled

compound, but fragments containing the carbon atoms will also show a corresponding mass

shift.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: In ¹³C NMR spectroscopy, the molecule

will show a single, strong resonance signal, as the two ¹³C-labeled methyl groups are
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chemically equivalent.[8] This provides a direct method for confirming the presence and

purity of the labeled compound.

Table 2: Key Spectroscopic Features

Spectroscopic Technique Feature Description

Mass Spectrometry Molecular Ion (M+)

Appears at m/z = 47 for the

free base, representing

[(¹³CH₃)₂NH]⁺. This is an M+2

shift compared to the

unlabeled compound (m/z =

45).[7][9]

¹³C NMR Chemical Shift (δ)

A single peak is expected due

to the molecular symmetry,

indicating one chemical

environment for the two

equivalent ¹³C atoms.[8] The

exact shift depends on the

solvent.

¹H NMR Proton Signal

The protons on the ¹³C-labeled

carbons will exhibit coupling to

the ¹³C nucleus (J-coupling),

resulting in a more complex

signal (a doublet) compared to

the singlet of the unlabeled

compound.

Applications in Research and Drug Development
The unique properties of Dimethylamine-13C2 make it a critical reagent in several advanced

research applications.

Metabolic Studies (ADME): Labeled compounds are essential for absorption, distribution,

metabolism, and excretion (ADME) studies in drug development. By synthesizing a drug

candidate using Dimethylamine-13C2, researchers can trace the metabolic fate of the
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dimethylamino moiety within an organism, identifying and quantifying metabolites with high

precision using mass spectrometry.[10]

Quantitative Analysis: In bioanalytical assays, Dimethylamine-13C2 or molecules

synthesized from it serve as ideal internal standards.[10] Because it behaves identically to

the unlabeled analyte during sample preparation, extraction, and chromatographic

separation but is detected at a different mass, it allows for highly accurate and precise

quantification by correcting for sample loss and matrix effects.[10][11]

Precursor for Labeled Molecule Synthesis: Dimethylamine-13C2 acts as a fundamental

building block for introducing a stable isotope label into a wide array of more complex

molecules.[10] This is crucial for creating labeled standards for pharmaceuticals,

agrochemicals, and other industrially significant compounds that contain a dimethylamino

group.[4][12]

Experimental Protocols
General Protocol for Stable Isotope Labeling in
Quantitative Proteomics/Metabolomics
Stable isotope dimethylation is a widely used method for quantifying proteins or amine-

containing metabolites in biological samples. The protocol involves the reductive amination of

primary and secondary amines.

Methodology:

Sample Preparation: Extract proteins or metabolites from the biological matrix (e.g., plasma,

urine, cell lysate). For proteins, this typically involves digestion into peptides using an

enzyme like trypsin.

Labeling Reaction: The sample containing primary amines (e.g., peptide N-termini, lysine

side chains, or amine metabolites) is mixed with the labeling reagent. For differential

analysis, one sample is labeled with light (unlabeled) formaldehyde and a second sample

with heavy (e.g., ¹³C- or D-labeled) formaldehyde. Alternatively, for use as an internal

standard, a known amount of a standard labeled with Dimethylamine-13C2 is spiked into

the sample.
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Reductive Amination: A reducing agent, such as sodium cyanoborohydride (NaBH₃CN), is

added to the mixture. The formaldehyde reacts with the amine to form a Schiff base, which is

then irreversibly reduced by the cyanoborohydride to form a dimethylamine group.

Quenching and Pooling: The reaction is quenched, typically by adding an amine-containing

buffer like Tris or ammonia. If differential labeling was performed, the "light" and "heavy"

labeled samples are then combined.

Sample Cleanup: The labeled sample is purified to remove excess reagents and salts, often

using solid-phase extraction (SPE) or other chromatographic techniques.

LC-MS/MS Analysis: The final sample is analyzed by liquid chromatography-tandem mass

spectrometry (LC-MS/MS). The mass difference between the light and heavy labeled species

allows for their relative or absolute quantification.[11]

Sample Preparation Labeling Reaction Analysis

Biological Sample
(e.g., Plasma, Cells)

Extraction of Analytes
(e.g., Proteins, Metabolites)

Reductive Amination with
Formaldehyde-13C/D & NaBH3CN
or Spike with DMA-13C2 Standard

Sample Cleanup
(e.g., SPE) LC-MS/MS Analysis Data Processing &

Quantification

Click to download full resolution via product page

Workflow for quantitative analysis using stable isotope labeling.

Conceptual Workflow for Labeled Compound Synthesis
Dimethylamine-13C2 can be used as a nucleophile to introduce the labeled dimethylamino

group onto an electrophilic substrate, a common strategy in pharmaceutical synthesis.

Methodology:

Substrate Preparation: A suitable precursor molecule containing a good leaving group (e.g.,

a halide like -Br, -I, or a sulfonate like -OTs) is synthesized or obtained.

Nucleophilic Substitution: The precursor is reacted with Dimethylamine-13C2. The nitrogen

atom's lone pair of electrons attacks the electrophilic carbon, displacing the leaving group
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and forming a new carbon-nitrogen bond. This is typically carried out in a suitable solvent

and may require a base to neutralize the generated acid.

Work-up and Purification: After the reaction is complete, the mixture is processed to remove

unreacted starting materials, byproducts, and solvent. Purification is commonly achieved

using techniques like column chromatography, recrystallization, or distillation.

Structural Verification: The final, isotopically labeled product is rigorously characterized to

confirm its identity and purity. This is done using ¹H NMR, ¹³C NMR (which will clearly show

the labeled carbons), and high-resolution mass spectrometry (to confirm the correct mass).

Dimethylamine-13C2

Chemical Reaction
(e.g., Nucleophilic Substitution)

Precursor Molecule
(with Leaving Group)

Purification
(e.g., Chromatography)

Labeled Target Molecule

Structural Verification
(NMR, Mass Spec)

Click to download full resolution via product page

Logical workflow for synthesizing a ¹³C-labeled target molecule.

Safety and Handling
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While Dimethylamine-13C2 is used in small quantities in a laboratory setting, it shares the

same hazards as its unlabeled counterpart. The hydrochloride salt is a solid and generally safer

to handle than the volatile free base gas.

GHS Hazard Statements (for Hydrochloride Salt):

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Handling Precautions:

Use only in a well-ventilated area, preferably within a chemical fume hood.[13]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[14][15]

Avoid breathing dust, fumes, or gas.[13]

Wash hands thoroughly after handling.[16]

Avoid contact with skin and eyes.[15]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[13][15]

Store away from incompatible materials such as strong oxidizing agents.[13]

Conclusion
Dimethylamine-13C2 is a powerful and versatile tool in modern chemical and biomedical

research. Its core value lies in its ability to act as a stable, non-radioactive tracer, enabling

precise and accurate quantification of molecules in complex mixtures. From elucidating
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metabolic pathways in drug discovery to serving as a key building block in the synthesis of

labeled standards, Dimethylamine-13C2 provides researchers with an indispensable reagent

for generating high-quality, reproducible data. Proper understanding of its chemical properties,

experimental applications, and safety protocols is essential for its effective and safe utilization

in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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